Cas no 267006-24-6 (Potassium 3-fluorophenyltrifluoroborate)

Potassium 3-fluorophenyltrifluoroborate is an organoboron compound commonly employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, reducing decomposition risks during storage and handling. The 3-fluoro substituent on the phenyl ring introduces electronic effects that can influence reaction selectivity and product outcomes. This reagent is particularly useful in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its crystalline solid form ensures ease of handling and accurate weighing. Compatibility with a range of solvents and catalysts further broadens its utility in synthetic organic chemistry.

Potassium 3-fluorophenyltrifluoroborate structure

267006-24-6 structure

Product Name:Potassium 3-fluorophenyltrifluoroborate

CAS No:267006-24-6

MF:C₆H₄BF₄K

MW:201.998876571655

MDL:MFCD06659938

CID:253527

PubChem ID:23697350

Update Time:2025-10-29

Potassium 3-fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Borate(1-),trifluoro(3-fluorophenyl)-, potassium, (T-4)- (9CI)
- potassiumtrifluoro(3-fluorophenyl)borate(1-)
- Potassium 3-fluorophenyltrifluoroborate
- POTASSIUM (3-FLUOROPHENYL)TRIFLUOROBORATE
- Potassium trifluoro(3-fluorophenyl)borate
- potassium,trifluoro-(3-fluorophenyl)boranuide
- PC5661
- Potassium trifluoro(3-fluorophenyl)borate(1-)
- POTASSIUM TRIFLUORO(3-FLUOROPHENYL)BORANUIDE
- PubChem11392
- C6H4BF4.K
- SBB092842
- AB26667
- AK139933
- V4799
- potassium trifluoro-(3-fluorophenyl)boranuide
- A818561
- potassium tris(fluoranyl)-(3-fluor
- 3-FLUOROPHENYLTRIFLUOROBORIC ACID POTASSIUM SALT
- potassium;trifluoro-(3-fluorophenyl)boranuide
- CS-W015529
- AS-2583
- MFCD06659938
- N11976
- Potassium 3-fluorophenyltrifluoroborate, 96%
- DTXSID20635712
- SCHEMBL9893732
- EN300-1231211
- 267006-24-6
- AKOS012986521
- MDL： MFCD06659938
- Inchi： 1S/C6H4BF4.K/c8-6-3-1-2-5(4-6)7(9,10)11;/h1-4H;/q-1;+1
- InChI Key： LOPFKHUYBDOHRD-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC=C(C=1)F)(F)F

Computed Properties

Exact Mass: 201.99800
Monoisotopic Mass: 201.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 188-193 °C
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 0.00000
LogP: 1.88010

Potassium 3-fluorophenyltrifluoroborate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

Potassium 3-fluorophenyltrifluoroborate Pricemore >>

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